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Compound of Interest

Compound Name: Methyl hypochlorite
CAS No.: 593-78-2
Cat. No.: B3344060
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Warning: Methyl hypochlorite is a thermally unstable and potentially explosive compound.[1]
It is sensitive to heat, light, and shock.[1] These protocols are intended for experienced
researchers in a controlled laboratory setting with appropriate safety measures in place.

Introduction

Methyl hypochlorite (CHsCIO) is the simplest of the organic hypochlorites and a potent
oxidizing and chlorinating agent.[2] Due to its inherent instability, in situ generation is the
preferred method for its use in chemical synthesis, minimizing the risks associated with
isolation and storage.[1][3] This document provides detailed protocols for the in situ generation
of methyl hypochlorite, summarizes key quantitative data, and outlines critical safety
procedures.

Chemical Properties and Hazards

A summary of the physical and chemical properties of methyl hypochlorite is provided in the
table below.
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Property Value Reference
Molecular Formula CHsCIO [2]

Molar Mass 66.48 g/mol [2]
Appearance Yellowish oil or gas [2][3]
Boiling Point 9.18 °C [2]
Decomposition Unstable, decomposes in 2]

water

Explosive, Flammable,
Hazards _ (2]
Corrosive, Health Hazard

The primary hazard associated with methyl hypochlorite is its propensity for explosive
decomposition.[1] The heat of decomposition has been reported to be approximately 3000 J/g,
with explosive potential similar to TNT.[1]

Experimental Protocols

Two primary methods for the in situ generation of methyl hypochlorite are described: the
reaction of methanol with sodium hypochlorite and the reaction of methanol with hypochlorous
acid.

Protocol 1: In Situ Generation from Methanol and
Sodium Hypochlorite

This method is convenient as it utilizes readily available commercial bleach solutions. The
reaction is typically performed at low temperatures to minimize decomposition of the product.

Materials:
e Methanol (CHsOH)
e Sodium hypochlorite (NaOCI) solution (e.g., commercial bleach, typically 5.25-6%)

o Glacial acetic acid (CHsCOOH) (optional, for pH adjustment)
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Solvent (e.g., carbon tetrachloride, dichloromethane)

Ice bath

Stir plate and stir bar

Addition funnel

Reaction flask

Procedure:

e Set up a reaction flask equipped with a stir bar and an addition funnel in a fume hood.
» Cool the reaction flask in an ice bath to below 10 °C.

» Charge the reaction flask with the desired volume of sodium hypochlorite solution.

e Prepare a solution of methanol and, optionally, glacial acetic acid. The acid can help to
generate hypochlorous acid in situ, which is a key reactant.

o Slowly add the methanol solution to the stirred, cooled sodium hypochlorite solution over a
period of 15-30 minutes, maintaining the temperature below 10 °C.

 After the addition is complete, allow the reaction to stir for an additional 30-60 minutes at low
temperature.

e The resulting solution contains methyl hypochlorite and is ready for immediate use in a
subsequent reaction.

Note: The yield of methyl hypochlorite can be improved by using a solvent immiscible with
water, such as carbon tetrachloride, to extract the product as it is formed.[3]

Protocol 2: In Situ Generation from Methanol and
Hypochlorous Acid (Sandmeyer Method)

This is the original method for the synthesis of alkyl hypochlorites and involves the generation
of hypochlorous acid (HOCI) from chlorine gas and a base.[3]
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Materials:

Methanol (CH3OH)

Sodium hydroxide (NaOH)

Chlorine gas (Cl2)

Ice bath

Gas dispersion tube

Reaction flask

Procedure:

Prepare a solution of sodium hydroxide in methanol and cool it in an ice-salt bath to below 0
°C.

o Bubble chlorine gas through the cooled solution via a gas dispersion tube with vigorous
stirring.

» Monitor the reaction progress (e.g., by observing the color change of an indicator or by
titration of a small aliquot).

e Once the desired concentration of methyl hypochlorite is reached, the solution can be used
directly for subsequent reactions.

Quantitative Data

Quantitative data for the in situ generation of methyl hypochlorite is scarce due to its
instability. However, some key parameters are summarized below.
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Parameter Value/Observation Reference

A solution of ethyl hypochlorite
(a close analog) in carbon
Stability in CCla tetrachloride lost only 10% of [3]
its available chlorine after two
days at 20°C in diffused light.

Heat of Decomposition ~3000 J/g [1]

Safety Precautions and Quenching Procedures

Extreme caution must be exercised when working with methyl hypochlorite.

o Personal Protective Equipment (PPE): Always wear safety glasses, a flame-resistant lab
coat, and appropriate gloves.

e Fume Hood: All work must be conducted in a well-ventilated fume hood.

o Temperature Control: Maintain low temperatures throughout the generation and use of
methyl hypochlorite to minimize decomposition.

 Light Sensitivity: Protect the reaction mixture from light.[3]

e Quenching: Any unreacted methyl hypochlorite must be quenched before disposal. A
common method is the slow addition of a reducing agent, such as a sodium bisulfite solution,
with cooling.

Quenching Protocol:
» Cool the reaction mixture containing methyl hypochlorite in an ice bath.

o Slowly add a freshly prepared solution of sodium bisulfite (NaHSOs) dropwise with vigorous

stirring.

e Monitor for any signs of reaction (e.g., temperature increase, gas evolution).
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o Continue adding the quenching agent until the reaction is complete (e.g., confirmed by a
negative test with potassium iodide-starch paper).

e The quenched solution can then be neutralized and disposed of according to local
regulations.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the in situ generation and quenching of methyl
hypochlorite.
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Caption: Key safety precautions for handling methyl hypochlorite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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